N-((9-beta-Ribofuranosyl-9H-purin-6-yl)carbamoyl)threonine
Overview
Description
N-((9-beta-Ribofuranosyl-9H-purin-6-yl)carbamoyl)threonine, also known as N-((9-beta-Ribofuranosyl-9H-purin-6-yl)carbamoyl)threonine, is a useful research compound. Its molecular formula is C15H19BaN6O11P and its molecular weight is 627.6 g/mol. The purity is usually 95%.
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properties
CAS RN |
49709-17-3 |
|---|---|
Product Name |
N-((9-beta-Ribofuranosyl-9H-purin-6-yl)carbamoyl)threonine |
Molecular Formula |
C15H19BaN6O11P |
Molecular Weight |
627.6 g/mol |
IUPAC Name |
barium(2+);[(2R,3S,4R,5R)-5-[6-[[(1S,2R)-1-carboxy-2-hydroxypropyl]carbamoylamino]purin-9-yl]-3,4-dihydroxyoxolan-2-yl]methyl phosphate |
InChI |
InChI=1S/C15H21N6O11P.Ba/c1-5(22)7(14(25)26)19-15(27)20-11-8-12(17-3-16-11)21(4-18-8)13-10(24)9(23)6(32-13)2-31-33(28,29)30;/h3-7,9-10,13,22-24H,2H2,1H3,(H,25,26)(H2,28,29,30)(H2,16,17,19,20,27);/q;+2/p-2/t5-,6-,7+,9-,10-,13-;/m1./s1 |
InChI Key |
HLGVAXXBQFYEKD-AYDKGABZSA-L |
Isomeric SMILES |
C[C@H]([C@@H](C(=O)O)NC(=O)NC1=C2C(=NC=N1)N(C=N2)[C@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)([O-])[O-])O)O)O.[Ba+2] |
SMILES |
CC(C(C(=O)O)NC(=O)NC1=C2C(=NC=N1)N(C=N2)C3C(C(C(O3)COP(=O)([O-])[O-])O)O)O.[Ba+2] |
Canonical SMILES |
CC(C(C(=O)O)NC(=O)NC1=C2C(=NC=N1)N(C=N2)C3C(C(C(O3)COP(=O)([O-])[O-])O)O)O.[Ba+2] |
synonyms |
N-((9-beta-ribofuranosyl-9H-purin-6-yl)carbamoyl)threonine N-(purine-6-ylcarbamoyl)-L-threonine ribonucleoside 5'-phosphate pt(6)A |
Origin of Product |
United States |
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![(2R,3S,4S,4aR,10bS)-3,4,8,9,10-pentahydroxy-2-(hydroxymethyl)-3,4,4a,10b-tetrahydro-2H-pyrano[3,2-c]isochromen-6-one](/img/structure/B1204036.png)
